N-(4,4-difluorocyclohexyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(4,4-difluorocyclohexyl)-5-(4-fluorophenyl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C17H18F3N3O/c1-23-15(10-14(22-23)11-2-4-12(18)5-3-11)16(24)21-13-6-8-17(19,20)9-7-13/h2-5,10,13H,6-9H2,1H3,(H,21,24)
• InChI Key: XYVWIDBCPNFZAG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)NC3CCC(CC3)(F)F
• Molecular Formula: C17H18F3N3O
• Molecular Weight: 337.34 g/mol

Description

N-(4,4-difluorocyclohexyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide, also known as JNJ-42165279, is a novel small molecule drug that is currently being developed as a potential treatment for various neurological disorders. This drug has shown promising results in preclinical studies, and it is hoped that it will soon be available for clinical trials.

Scientific Research Applications

Synthesis and Characterization

• Synthetic Routes and Differentiation : A study presented the synthesis and characterization of a compound closely related to the requested chemical, highlighting the importance of the pyrazole core as a bioisosteric replacement in synthetic cannabinoids. The research also addressed the mislabeling of research chemicals, emphasizing the need for accurate identification and characterization through analytical techniques (McLaughlin et al., 2016).
• Fluorine-18 Labeling : Fluorinated derivatives of a related compound were synthesized and evaluated for their potential in brain imaging studies, comparing pharmacokinetic properties and specific binding ratios to assess serotonin levels and receptor distribution (Lang et al., 1999).
• Antimicrobial Activity : Novel polysubstituted and condensed pyrazolopyranopyrimidine and pyrazolopyranotriazine derivatives were synthesized from a pyrazole precursor, showing significant antibacterial and antifungal activities against various pathogens. This research underscores the potential of pyrazole derivatives in developing new antimicrobial agents (Hafez et al., 2015).

Biological Activity

• Cytotoxicity and Anticancer Potential : A series of N-substituted pyrazoline derivatives were synthesized and evaluated for their cytotoxicity against breast cancer cell lines. One specific derivative showed promising activity, suggesting the relevance of fluorophenyl pyrazoles in anticancer research (Ahsan et al., 2018).
• Nematocidal Evaluation : Pyrazole carboxamide derivatives were synthesized and evaluated for their nematocidal activity against a specific nematode species. This study highlights the potential agricultural applications of pyrazole derivatives in controlling nematode infestations (Zhao et al., 2017).